Cas no 883106-32-9 (N-(2-Bromophenyl)-N-methyl-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-Bromophenyl)-N-methyl-3-(trifluoromethyl)benzamide
• CAS No: 883106-32-9
• MF: C₁₅H₁₁BrF₃NO
• MW: 358.153153657913
• CID: 69249
• PubChem ID: 53401314
• Update Time: 2025-04-18

N-(2-Bromophenyl)-N-methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromophenyl)-N-methyl-3-(trifluoromethyl)benzamide
• DTXSID60694888
• 883106-32-9

• Inchi： 1S/C15H11BrF3NO/c1-20(13-8-3-2-7-12(13)16)14(21)10-5-4-6-11(9-10)15(17,18)19/h2-9H,1H3
• InChI Key： CMFRVNMHHWEFRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N(C)C(C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 356.99800
• Monoisotopic Mass: 356.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.74450